209803-41-8(Butanoic acid, 2-ethoxy-, ethyl ester) Price
This page is the exclusive Price page for 209803-41-8(Butanoic acid, 2-ethoxy-, ethyl ester).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
Butanoic acid, 2-ethoxy-, ethyl ester Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00881130-1g | bi de | 95% | 1g | ￥3387.0 | 28 Feb. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315845-50mg | le yan | 95% | 50mg | ￥1485 | 28 Feb. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315845-100mg | le yan | 95% | 100mg | ￥2775 | 28 Feb. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315845-250mg | le yan | 95% | 250mg | ￥3213 | 28 Feb. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315845-500mg | le yan | 95% | 500mg | ￥7156 | 28 Feb. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315845-1g | le yan | 95% | 1g | ￥9696 | 28 Feb. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315845-2.5g | le yan | 95% | 2.5g | ￥16286 | 28 Feb. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315845-5g | le yan | 95% | 5g | ￥30099 | 28 Feb. 2023 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1315845-10g | le yan | 95% | 10g | ￥38703 | 28 Feb. 2023 | |
| A2B Chem LLC | AV99712-50mg | a2bchem | 95% | 50mg | $108.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV99712-100mg | a2bchem | 95% | 100mg | $146.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV99712-250mg | a2bchem | 95% | 250mg | $192.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV99712-500mg | a2bchem | 95% | 500mg | $334.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV99712-1g | a2bchem | 95% | 1g | $441.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV99712-2.5g | a2bchem | 95% | 2.5g | $829.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV99712-5g | a2bchem | 95% | 5g | $1209.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AV99712-10g | a2bchem | 95% | 10g | $1777.00 | 20 Apr. 2024 | |
| Ambeed | A862997-1g | ambeed | 95% | 1g | $452.0 | 28 Jul. 2024 | |
| Enamine | EN300-300712-0.05g | enaminestore | 95.0% | 0.05g | $69.0 | 19 Mar. 2025 | |
| Enamine | EN300-300712-0.1g | enaminestore | 95.0% | 0.1g | $105.0 | 19 Mar. 2025 | |
| Enamine | EN300-300712-0.25g | enaminestore | 95.0% | 0.25g | $149.0 | 19 Mar. 2025 | |
| Enamine | EN300-300712-0.5g | enaminestore | 95.0% | 0.5g | $284.0 | 19 Mar. 2025 | |
| Enamine | EN300-300712-1.0g | enaminestore | 95.0% | 1.0g | $385.0 | 19 Mar. 2025 | |
| Enamine | EN300-300712-2.5g | enaminestore | 95.0% | 2.5g | $754.0 | 19 Mar. 2025 | |
| Enamine | EN300-300712-5.0g | enaminestore | 95.0% | 5.0g | $1115.0 | 19 Mar. 2025 | |
| Enamine | EN300-300712-10.0g | enaminestore | 95.0% | 10.0g | $1654.0 | 19 Mar. 2025 | |
| 1PlusChem | 1P01B5XC-500mg | 1pchem | 95% | 500mg | $351.00 | 19 Mar. 2025 | |
| 1PlusChem | 1P01B5XC-250mg | 1pchem | 95% | 250mg | $201.00 | 19 Mar. 2025 | |
| 1PlusChem | 1P01B5XC-1g | 1pchem | 95% | 1g | $463.00 | 19 Mar. 2025 | |
| 1PlusChem | 1P01B5XC-100mg | 1pchem | 95% | 100mg | $152.00 | 19 Mar. 2025 |
Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Amadis Chemical Company Limited
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Reagent
Company nature: Private enterprises
钜澜化工科技(青岛)有限公司
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Inner Mongolia Xinhong Biological Technology Co., Ltd
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Audited Supplier
Gold Member
Audited Supplier
CN Supplier
Bulk
Company nature: Private enterprises
